4-(3-Chloro-5-fluorophenyl)-3-methoxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-Chloro-5-fluorophenyl)-3-methoxybenzoic acid, 95%, is an important organic compound used in a variety of scientific and medical research applications. It is a white crystalline powder that is soluble in methanol and ethanol and has a melting point of 216-217°C. This compound has a wide range of uses in the laboratory, including as a reagent for the synthesis of organic compounds, as a catalyst in organic reactions, and as a ligand in biochemical assays. Additionally, it is used in the synthesis of pharmaceuticals, in the development of new drugs, and in the study of enzyme activity.
Scientific Research Applications
4-(3-Chloro-5-fluorophenyl)-3-methoxybenzoic acid, 95%, is a versatile compound that has a wide range of applications in scientific research. It is often used as a reagent for the synthesis of organic compounds, as a catalyst in organic reactions, and as a ligand in biochemical assays. Additionally, this compound is used in the synthesis of pharmaceuticals, in the development of new drugs, and in the study of enzyme activity.
Mechanism of Action
4-(3-Chloro-5-fluorophenyl)-3-methoxybenzoic acid, 95%, acts as a ligand in biochemical assays. In this role, it binds to specific molecules, such as enzymes, and modifies their activity. This allows researchers to study the biochemical and physiological effects of the compound. Additionally, this compound can act as a catalyst in organic reactions, allowing for the synthesis of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Chloro-5-fluorophenyl)-3-methoxybenzoic acid, 95%, depend on the specific application. For example, when used as a ligand in biochemical assays, this compound can bind to specific molecules and modify their activity. This can have a variety of effects, such as increasing or decreasing enzyme activity, altering the structure of proteins, or altering the activity of receptors. Additionally, when used as a catalyst in organic reactions, this compound can affect the rate and yield of the reaction.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(3-Chloro-5-fluorophenyl)-3-methoxybenzoic acid, 95%, in laboratory experiments include its low cost, ease of use, and availability. Additionally, this compound is soluble in methanol and ethanol, making it easy to store and use. However, there are some limitations to using this compound in laboratory experiments. For example, this compound is not stable in aqueous solutions, so it must be stored and handled carefully. Additionally, this compound can be toxic in high concentrations, so it should be handled with caution.
Future Directions
The potential future directions for 4-(3-Chloro-5-fluorophenyl)-3-methoxybenzoic acid, 95%, include further research into its biochemical and physiological effects, as well as its applications in the synthesis of organic compounds and the development of new drugs. Additionally, further research into the mechanisms of action of this compound could lead to new and improved methods for its use in biochemical assays and organic reactions. Finally, further research into the stability of this compound in aqueous solutions could lead to new methods for its storage and handling.
Synthesis Methods
The synthesis of 4-(3-Chloro-5-fluorophenyl)-3-methoxybenzoic acid, 95%, is achieved through a two-step reaction. The first step involves the reaction of 3-chloro-5-fluorobenzaldehyde with methanol in the presence of hydrochloric acid. This yields the desired product, 3-chloro-5-fluorobenzyl alcohol. The second step involves the reaction of the alcohol with acetic anhydride in the presence of sulfuric acid to form the desired product, 4-(3-chloro-5-fluorophenyl)-3-methoxybenzoic acid.
properties
IUPAC Name |
4-(3-chloro-5-fluorophenyl)-3-methoxybenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFO3/c1-19-13-6-8(14(17)18)2-3-12(13)9-4-10(15)7-11(16)5-9/h2-7H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOORFQJPFHVTRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)O)C2=CC(=CC(=C2)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70690513 |
Source
|
Record name | 3'-Chloro-5'-fluoro-2-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70690513 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261907-75-8 |
Source
|
Record name | 3'-Chloro-5'-fluoro-2-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70690513 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.